Cas no 891136-77-9 (4-bis(prop-2-en-1-yl)sulfamoyl-N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 4-bis(prop-2-en-1-yl)sulfamoyl-N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 891136-77-9
• MF: C₂₁H₁₈Cl₂N₄O₄S
• MW: 493.363021373749
• CID: 6439258
• Update Time: 2025-10-21

4-bis(prop-2-en-1-yl)sulfamoyl-N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-bis(prop-2-en-1-yl)sulfamoyl-N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-ylbenzamide
• Benzamide, N-[5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl]-4-[(di-2-propen-1-ylamino)sulfonyl]-

• Inchi： 1S/C21H18Cl2N4O4S/c1-3-11-27(12-4-2)32(29,30)16-8-5-14(6-9-16)19(28)24-21-26-25-20(31-21)17-13-15(22)7-10-18(17)23/h3-10,13H,1-2,11-12H2,(H,24,26,28)
• InChI Key： XDQDGIICMAUTGR-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC(Cl)=CC=C2Cl)O1)(=O)C1=CC=C(S(N(CC=C)CC=C)(=O)=O)C=C1

Experimental Properties

• Density: 1.415±0.06 g/cm3(Predicted)
• pka: 9.44±0.70(Predicted)

Additional information on 4-bis(prop-2-en-1-yl)sulfamoyl-N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-ylbenzamide

Recent Advances in the Study of 4-bis(prop-2-en-1-yl)sulfamoyl-N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS: 891136-77-9)

The compound 4-bis(prop-2-en-1-yl)sulfamoyl-N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS: 891136-77-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings regarding its synthesis, mechanism of action, and biological activities, as well as its implications for drug development.

Recent studies have focused on the synthesis and optimization of 4-bis(prop-2-en-1-yl)sulfamoyl-N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-ylbenzamide. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production for preclinical and clinical studies. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's structural integrity and purity.

The mechanism of action of this compound has been investigated in various in vitro and in vivo models. Preliminary results suggest that it exhibits potent inhibitory activity against specific enzymatic targets involved in inflammatory and oncogenic pathways. For instance, studies have demonstrated its ability to modulate key signaling molecules such as NF-κB and MAPK, which play crucial roles in cellular proliferation and inflammation.

In addition to its anti-inflammatory properties, 4-bis(prop-2-en-1-yl)sulfamoyl-N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-ylbenzamide has shown promising anticancer activity. Recent in vitro assays revealed its efficacy in inducing apoptosis in several cancer cell lines, including breast, lung, and colon cancer. These findings are supported by molecular docking studies, which highlight the compound's high affinity for specific oncogenic targets.

Despite these promising results, challenges remain in the development of this compound as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Researchers are currently exploring formulation strategies, including nanoparticle-based delivery systems, to enhance its pharmacokinetic profile.

In conclusion, 4-bis(prop-2-en-1-yl)sulfamoyl-N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-ylbenzamide represents a promising candidate for further drug development. Its dual anti-inflammatory and anticancer activities, coupled with advances in synthetic methodologies, position it as a valuable compound for future research. Continued investigations into its mechanism of action and optimization of its pharmacological properties will be essential for translating these findings into clinical applications.